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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanol

Cat. No.: B1210312 Get Quote

An In-depth Technical Guide on 2,6-
Dimethylcyclohexanol
This technical guide provides a detailed overview of the structural formula and molecular

weight of 2,6-Dimethylcyclohexanol, a cyclic alcohol used in various chemical syntheses. The

information is tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Molecular Structure
2,6-Dimethylcyclohexanol is a cyclic alcohol characterized by a cyclohexane ring substituted

with a hydroxyl (-OH) group and two methyl (-CH₃) groups at the 2 and 6 positions.[1] Its

chemical formula is C₈H₁₆O.[2][3][4][5] The structure's hydrophobic cyclohexane ring makes it

soluble in organic solvents, while the hydroxyl group provides some polarity, allowing for

hydrogen bonding.[1]

The numbering of the carbon atoms in the cyclohexane ring begins at the carbon atom bonded

to the hydroxyl group (C1). The two methyl groups are located on the adjacent carbons, C2 and

C6. Due to the presence of three stereocenters on the cyclohexane ring (at positions 1, 2, and

6), 2,6-Dimethylcyclohexanol can exist as several different stereoisomers.[1][3] These

isomers arise from the different spatial arrangements of the hydroxyl and methyl groups relative

to the plane of the ring, commonly referred to as cis and trans configurations.

Below is a diagram illustrating the general chemical structure of 2,6-Dimethylcyclohexanol.
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General Structure of 2,6-Dimethylcyclohexanol
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Caption: General structure of 2,6-Dimethylcyclohexanol.
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Isomerism in 2,6-Dimethylcyclohexanol
The stereoisomers of 2,6-Dimethylcyclohexanol are primarily distinguished by the orientation

of the substituents on the cyclohexane ring. The relationship between the two methyl groups

and the hydroxyl group determines whether the isomer is cis (on the same side of the ring's

plane) or trans (on opposite sides). These orientations can be further described based on

whether the substituent is in an axial or equatorial position in the chair conformation of the

cyclohexane ring.

The logical relationship between the parent compound and its common isomers is depicted

below.
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Caption: Isomeric relationship of 2,6-Dimethylcyclohexanol.

Quantitative Data Summary
The key chemical identifiers and molecular properties of 2,6-Dimethylcyclohexanol are

summarized in the table below. This data is essential for analytical and synthetic applications.
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Property Value Citations

Molecular Formula C₈H₁₆O [2][3][4][6][7]

Molecular Weight
128.21 g/mol (or 128.2120

g/mol )
[2][3][6]

128.21472000 g/mol [8]

128.22 g/mol [4][9]

CAS Number 5337-72-4 [3][4][6][10]

IUPAC Name 2,6-dimethylcyclohexan-1-ol [3][6][10]

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 2,6-Dimethylcyclohexanol are

not available within the scope of the provided information. Such protocols would typically be

found in specific research articles or patents detailing its use or preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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